TC-I 2014

• Molecular Formula: C23H19F6N3O
• Molecular Weight: 467.4 g/mol
• InChI: InChI=1S/C23H19F6N3O/c24-22(25,26)15-7-3-2-6-14(15)13-10-16(23(27,28)29)19-17(11-13)30-20(31-19)18-12-21(33-32-18)8-4-1-5-9-21/h2-3,6-7,10-11H,1,4-5,8-9,12H2,(H,30,31)
• InChIKey: VSMFCZZEKTVDHM-UHFFFAOYSA-N

TC-I 2014: TRPM8 Antagonist Profile

TC-I 2014 (compound 5) is a benzimidazole-containing, potent and orally active antagonist of the transient receptor potential melastatin 8 (TRPM8) ion channel [1]. It is primarily utilized as a pharmacological tool to dissect TRPM8-mediated cold sensation and evaluate the therapeutic potential of TRPM8 blockade in pain management, particularly in models of cold allodynia and neuropathic pain .

• [1] Parks DJ, et al. Design and optimization of benzimidazole-containing transient receptor potential melastatin 8 (TRPM8) antagonists. J Med Chem. 2011 Jan 13;54(1):233-47. View Source

Differentiation of TC-I 2014

Interchanging TRPM8 antagonists without considering their unique pharmacological fingerprints can lead to failed experiments and misleading conclusions. The substantial variations in potency, selectivity profiles across the TRP channel family, species-specific activity, oral bioavailability, and in vivo efficacy among compounds like BCTC, RQ-00203078, AMG2850, and TC-I 2014 make generic substitution scientifically unsound [1]. For example, some compounds exhibit dual TRPV1/TRPM8 antagonism, while others fail to show in vivo efficacy despite in vitro potency, highlighting the necessity for compound-specific evidence when designing experiments [2].

• [1] RQ-00203078 is a highly selective, potent and orally active TRPM8 antagonist. Product information, MedChemExpress. View Source
• [2] AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Feb 10. View Source

TC-I 2014 vs. Other TRPM8 Antagonists

Canine TRPM8 Potency vs. BCTC

TC-I 2014 demonstrates extreme potency on the canine TRPM8 channel with a sub-nanomolar IC50, differentiating it sharply from dual antagonist BCTC, which is over 800-fold less potent on TRPM8 [1].

Evidence Dimension	Inhibitory potency on TRPM8 channel (Canine)
Target Compound Data	IC50: 0.8 nM
Comparator Or Baseline	IC50: ~800 nM (0.8 µM)
Quantified Difference	~1000-fold more potent
Conditions	Cell-based functional assay using HEK293 cells stably expressing canine TRPM8 channel.

Why This Matters

For researchers studying canine models or needing high target engagement at low concentrations to minimize off-target effects, TC-I 2014's extreme potency offers a clear experimental advantage over non-selective tools like BCTC.

• [1] Parks DJ, et al. Design and optimization of benzimidazole-containing transient receptor potential melastatin 8 (TRPM8) antagonists. J Med Chem. 2011 Jan 13;54(1):233-47. View Source

Cross-Species Potency vs. RQ-00203078

TC-I 2014 demonstrates high and balanced potency across human (3.0 nM) and rat (4.4 nM) TRPM8 channels, which is an improvement over RQ-00203078, which exhibits lower potency on the human channel [1][2].

Evidence Dimension	Inhibitory potency on TRPM8 channel (Human)
Target Compound Data	IC50: 3.0 nM (Human), 4.4 nM (Rat)
Comparator Or Baseline	IC50: 8.3 nM (Human), 5.3 nM (Rat)
Quantified Difference	TC-I 2014 is 2.8x more potent for human TRPM8; similar potency for rat TRPM8.
Conditions	Cell-based functional assay.

Why This Matters

For translational research from rodent models to human physiology, TC-I 2014's more balanced potency profile simplifies dose translation and ensures robust target engagement across species, making it a preferred choice over a compound with a species-dependent potency gap.

• [1] Parks DJ, et al. Design and optimization of benzimidazole-containing transient receptor potential melastatin 8 (TRPM8) antagonists. J Med Chem. 2011 Jan 13;54(1):233-47. View Source
• [2] RQ-00203078 is a highly selective, potent and orally active TRPM8 antagonist with IC50s of 5.3 nM and 8.3 nM for rat and human channels. Product information, MedChemExpress. View Source

In Vivo Efficacy vs. AMG2850

A single oral dose of 10 mg/kg TC-I 2014 achieves complete suppression of the TRPM8-selective icilin-induced wet-dog shake (WDS) model in rats, demonstrating robust target-specific in vivo efficacy . This contrasts with AMG2850, which, despite having moderate in vitro potency, failed to produce a significant therapeutic effect in rat models of pathological pain at doses up to 100 mg/kg [1].

Evidence Dimension	In vivo target engagement (Inhibition of icilin-induced WDS)
Target Compound Data	Complete prevention of WDS
Comparator Or Baseline	Significant target coverage in WDS model but no therapeutic effect in pain models at up to 100 mg/kg.
Quantified Difference	Oral bioavailability and robust in vivo target engagement consistent with therapeutic potential.
Conditions	Rat icilin-induced wet-dog shake (WDS) model; single oral dose of 10 mg/kg.

Why This Matters

For scientists seeking a TRPM8 antagonist with demonstrated in vivo efficacy beyond simple target engagement, TC-I 2014's robust pharmacodynamic profile makes it a more reliable tool than compounds like AMG2850 that have shown a disconnect between in vitro and in vivo activity.

• [1] AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Feb 10. View Source

Neuropathic Pain Activity vs. PF-05105679

TC-I 2014 exhibited antiallodynic properties in the rat chronic constriction injury (CCI) model of neuropathic pain [1], a key preclinical model. This performance is notable when compared to PF-05105679, a selective TRPM8 antagonist which reached clinical trials but with a significantly lower in vitro potency [2].

Evidence Dimension	In vivo efficacy (Alleviation of mechanical allodynia in CCI model) and in vitro potency (TRPM8 IC50)
Target Compound Data	Rat TRPM8 IC50 = 4.4 nM; significant antiallodynic effect in CCI model.
Comparator Or Baseline	Human TRPM8 IC50 = 103 nM; showed clinical efficacy in cold pressor test but is significantly less potent in vitro.
Quantified Difference	TC-I 2014 is approximately 23-fold more potent in vitro and active in a standard neuropathic pain model.
Conditions	Rat CCI model of neuropathic pain for TC-I 2014; FLIPR assay for PF-05105679.

Why This Matters

TC-I 2014 represents a more potent starting point or chemical probe for dissecting TRPM8 biology in neuropathic pain compared to early clinical candidates like PF-05105679, potentially offering greater signal-to-noise in mechanistic studies.

• [1] Parks DJ, et al. Design and optimization of benzimidazole-containing transient receptor potential melastatin 8 (TRPM8) antagonists. J Med Chem. 2011 Jan 13;54(1):233-47. View Source
• [2] Inhibition of TRPM8 channels reduces pain in the cold pressor test in humans. J Pharmacol Exp Ther. 2014 Aug 14;351(2):259-69. View Source

TC-I 2014: Application Scenarios

TRPM8-Specific Physiology Research

Researchers studying the specific role of TRPM8 in cold sensation, thermoregulation, or pain pathways often face challenges due to the co-expression of other thermo-TRP channels like TRPV1 and TRPA1. TC-I 2014, with its sub-nanomolar potency and selectivity for TRPM8 [1], is an ideal tool for experiments that require clean, selective blockade of TRPM8 without confounding off-target effects on related channels. This is critical for generating interpretable data in primary sensory neuron cultures, in vivo calcium imaging, or behavioral pharmacology studies where precise target engagement is paramount.

Neuropathic Pain Target Validation

The translation of preclinical pain findings to clinical success often fails due to poor pharmacokinetics or a disconnect between in vitro and in vivo efficacy. TC-I 2014, as an orally active compound with demonstrated efficacy in the gold-standard CCI model of neuropathic pain [1], serves as a superior positive control and pharmacological tool for validating TRPM8 addiction in pain. Its robust in vivo pharmacodynamic profile and proven antiallodynic effect make it a benchmark for evaluating new chemical entities targeting this pathway.

Cross-Species Drug Discovery Screening

For pharmaceutical companies involved in TRPM8 drug discovery, cross-species screening is crucial for predicting human response. TC-I 2014's characterized and highly potent activity on canine, human, and rat TRPM8 channels (IC50 of 0.8, 3.0, and 4.4 nM, respectively) [1] makes it an essential reference compound for in vitro assay development, high-throughput screening counter-screens, and ensuring the translatability of efficacy data across species commonly used in preclinical safety and toxicology studies.

• [1] Parks DJ, et al. Design and optimization of benzimidazole-containing transient receptor potential melastatin 8 (TRPM8) antagonists. J Med Chem. 2011 Jan 13;54(1):233-47. View Source